Cas no 133868-46-9 (Valnemulin hydrochloride)
Valnemulin hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Valnemulin hydrochloride
- Valnemulin (Hydrochloride)
- Valnemulin HCl
- Valnemulin Hydrochlo
- Valnemulin hydrochlorid
- S4216
- UNII-W1GDP58BNQ
- MFCD08458958
- Valnemulin hydrochloride, VETRANAL(TM), analytical standard
- CHEMBL4591422
- Acetic acid, 2-[[2-[[(2R)-2-amino-3-methyl-1-oxobutyl]amino]-1,1-dimethylethyl]thio]-, (3aS,4R,5S,6S,8R,9R,9aR,10R)-6-ethenyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl ester, hydrochloride (1:1)
- 133868-46-9
- ((2-((R)-2-Amino-3-methylbutyramido)-1,1-dimethylethyl)thio)acetic Acid, 8-ester with (3aS,4R,5S,6S,8R,9R,9aR,10R)-octahydro-5,8-dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3ah-cyclopentacycloocten-1(4H)-one Hydrochloride
- Q27292189
- Valnemulin hydrochloride; (3aS,4R,5S,6S,8R,9R,9aR,10R)-6-Ethenyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propano-3aH-cyclopenta[8]annulen-8-yl [[2-[[(2R)-2-amino-3-methylbutanoyl]amino]-1,1-dimethylethyl]sulfanyl]acetate hydrochloride
- Valnemulin hydrochloride [MI]
- [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[[(2R)-2-amino-3-methylbutanoyl]amino]-2-methylpropan-2-yl]sulfanylacetate;hydrochloride
- C72350
- DTXCID8080898
- ((2-((R)-2-Amino-3-methylbutyramido)-1,1-dimethylethyl)thio)acetic acid, 8-ester with (3aS,4R,5S,6S,8R,9R,9aR,10R)-octahydro-5,8- dihydroxy-4,6,9,10-tetramethyl-6-vinyl-3a,9-propano-3ah- cyclopentacycloocten-1(4H)-one hydrochloride
- Econor
- J-006445
- Valnemulin hydrochloride 100 microg/mL in Acetonitrile
- DTXSID30158407
- Valnemulin for peak identification, European Pharmacopoeia (EP) Reference Standard
- Valnemulin hydrochloride, European Pharmacopoeia (EP) Reference Standard
- SCHEMBL1457012
- CCG-270198
- AKOS040759036
- W1GDP58BNQ
-
- MDL: MFCD08458958
- Inchi: InChI=1S/C31H52N2O5S.ClH/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31;/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37);1H/t19-,20+,22-,24-,25+,26+,29-,30+,31+;/m1./s1
- InChI Key: MFBPRQKHDIVLOJ-AFFLPQGKSA-N
- SMILES: C[C@@H]([C@@H]([C@@](C)(C[C@H]1OC(CSC(C)(C)CNC([C@H](N)C(C)C)=O)=O)C=C)O)C(CCC2=O)(CC[C@H]3C)[C@]2([H])C31C.Cl
Computed Properties
- Exact Mass: 600.33600
- Monoisotopic Mass: 600.3363717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 40
- Rotatable Bond Count: 11
- Complexity: 969
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144Ų
Experimental Properties
- Color/Form: Powder
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 26 mg/mL(43.24 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- PSA: 144.02000
- LogP: 6.39740
- Merck: 9911
- Vapor Pressure: No data available
Valnemulin hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Valnemulin hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP81254-5mg |
Valnemulin hydrochloride |
133868-46-9 | 98.0% | 5mg |
¥360 | 2021-05-07 | |
| MedChemExpress | HY-B0027-10mM*1mLinDMSO |
Valnemulin hydrochloride |
133868-46-9 | 98.30% | 10mM*1mLinDMSO |
¥594 | 2022-05-18 | |
| MedChemExpress | HY-B0027-10mg |
Valnemulin hydrochloride |
133868-46-9 | 98.30% | 10mg |
¥540 | 2024-04-20 | |
| MedChemExpress | HY-B0027-50mg |
Valnemulin hydrochloride |
133868-46-9 | 98.30% | 50mg |
¥790 | 2024-04-20 | |
| MedChemExpress | HY-B0027-100mg |
Valnemulin hydrochloride |
133868-46-9 | 98.30% | 100mg |
¥1200 | 2024-04-20 | |
| Chemenu | CM201662-50mg |
Valnemulin Hydrochloride |
133868-46-9 | 98% | 50mg |
$117 | 2021-06-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AB189-50mg |
Valnemulin Hydrochloride |
133868-46-9 | 98.0%(LC) | 50mg |
¥378.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | AB189-10mg |
Valnemulin Hydrochloride |
133868-46-9 | 98.0%(LC) | 10mg |
¥156.0 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022224-50mg |
Valnemulin hydrochloride |
133868-46-9 | 95% | 50mg |
¥247 | 2024-05-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | V44681-5mg |
Valnemulin Hydrochloride |
133868-46-9 | ,HPLC≥98% | 5mg |
¥618.0 | 2023-09-06 |
Valnemulin hydrochloride Suppliers
Valnemulin hydrochloride Related Literature
-
Jinbo Ouyang,Bing Na,Limin Zhou,Saijin Xiao,Guoxuan Xiong,Tianxiang Jin CrystEngComm 2018 20 563
-
2. The role of water in the formation of crystal structures: a case study of valnemulin hydrochlorideShuyu Li,Ting Wang,Xin Huang,Lina Zhou,Mingyu Chen,Wanying Liu,Xiunan Zhang,Yuyuan Dong,Hongxun Hao CrystEngComm 2021 23 47
Additional information on Valnemulin hydrochloride
Valnemulin Hydrochloride: A Comprehensive Overview
Valnemulin hydrochloride, with the CAS number 133868-46-9, is a compound of significant interest in the fields of pharmacology and chemistry. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of Valnemulin hydrochloride, exploring its chemical structure, pharmacological effects, and recent advancements in its research and development.
The chemical structure of Valnemulin hydrochloride is characterized by its complex arrangement of functional groups, which contribute to its distinctive properties. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions. Researchers have been particularly interested in its potential as an antimicrobial agent, given the rising concern over antibiotic resistance worldwide.
One of the most notable aspects of Valnemulin hydrochloride is its bioavailability and pharmacokinetic profile. Studies conducted in both preclinical models and human subjects have demonstrated that this compound exhibits favorable absorption and distribution characteristics. This makes it an attractive option for developers looking to create drugs with optimal efficacy and minimal side effects. Furthermore, its metabolic pathways have been extensively studied, providing insights into how it can be optimized for therapeutic use.
The application of Valnemulin hydrochloride extends beyond pharmacology. Recent research has explored its potential in the field of biotechnology, particularly in the development of novel bioactive compounds. Its ability to modulate cellular signaling pathways has opened new avenues for its use in treating a wide range of conditions, from infectious diseases to chronic inflammatory disorders.
In terms of synthesis, Valnemulin hydrochloride is typically produced through a multi-step chemical process that involves advanced organic synthesis techniques. The optimization of these processes has been a focus of recent research efforts, with scientists aiming to improve yield and reduce production costs. Innovations in catalysis and reaction engineering have played a pivotal role in achieving these goals.
Looking ahead, the future of Valnemulin hydrochloride appears promising. Collaborative efforts between academia and industry are expected to drive further advancements in understanding its mechanisms of action and expanding its therapeutic applications. Additionally, ongoing clinical trials are expected to provide critical data on its safety and efficacy, paving the way for regulatory approval and widespread use.
In conclusion, Valnemulin hydrochloride represents a cutting-edge compound with vast potential across multiple domains. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in the development of innovative therapies and technologies. As our understanding of this compound continues to grow, so too does its potential to make a meaningful impact on human health and well-being.
133868-46-9 (Valnemulin hydrochloride) Related Products
- 101312-92-9(Valnemulin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)